Cas no 946288-54-6 (N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide
• CAS No: 946288-54-6
• MF: C₂₃H₂₇N₃O₂S₂
• MW: 441.609382867813
• CID: 5514234
• Update Time: 2025-07-10

N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-[4-(dimethylamino)phenyl]ethyl]-
• N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide

• Inchi： 1S/C23H27N3O2S2/c1-25(2)21-11-9-19(10-12-21)22(16-24-30(27,28)23-8-5-15-29-23)26-14-13-18-6-3-4-7-20(18)17-26/h3-12,15,22,24H,13-14,16-17H2,1-2H3
• InChI Key： HOIGUDWWWKWHBM-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCC3=C(C2)C=CC=C3)C2=CC=C(N(C)C)C=C2)(=O)=O)SC=CC=1

Additional information on N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide

Professional Introduction to N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide (CAS No. 946288-54-6)

N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946288-54-6, represents a novel molecular entity with a complex structure that integrates multiple pharmacophoric elements. The presence of functional groups such as the thiophene-2-sulfonamide moiety and the 1,2,3,4-tetrahydroisoquinolin-2-yl substituent suggests potential biological activity and makes it a subject of considerable interest for further research and development.

The structural framework of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide is meticulously designed to interact with biological targets in a specific manner. The thiophene ring is a well-known heterocyclic component that frequently appears in bioactive molecules due to its ability to modulate electronic properties and influence binding affinity. The sulfonamide group further enhances the compound's potential as a pharmacological agent by providing a polar interaction surface and contributing to metabolic stability.

The amine functionalities present in the molecule, particularly the dimethylamino group attached to the phenyl ring, are critical for its pharmacological profile. Dimethylamine is often incorporated into drug candidates to enhance solubility and improve interaction with biological targets such as enzymes and receptors. Additionally, the presence of the 1,2,3,4-tetrahydroisoquinolin-2-yl moiety adds another layer of complexity to the molecule. This structural motif is frequently associated with compounds that exhibit neurological effects, making it an attractive feature for drugs targeting central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide with biological targets. These studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. For instance, computational simulations have suggested that the sulfonamide group may form hydrogen bonds with specific residues in target proteins, while the tetrahydroisoquinolinyl moiety could engage in hydrophobic interactions.

In vitro studies have begun to elucidate the biological activity of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide. Initial experiments have shown promising results in terms of binding affinity and selectivity towards certain enzymes and receptors. These findings are particularly encouraging given the growing interest in molecules that combine multiple pharmacophoric elements to achieve enhanced therapeutic efficacy. The compound's ability to interact with multiple targets simultaneously may lead to synergistic effects that could improve treatment outcomes.

The synthesis of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}thiophene-2-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various fragments of this compound into a coherent whole. The successful synthesis of this molecule demonstrates the growing capability of synthetic chemists to tackle increasingly complex tasks.

The potential applications of N-{2-4-(dimethylamino)phenyl}-thiophene-sulfonamide are broad and multifaceted. Given its structural features and promising preliminary data, this compound could be explored as a lead candidate for drugs targeting neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, its ability to interact with enzymes involved in inflammation suggests that it may also have applications in treating autoimmune diseases or other conditions where modulation of inflammatory pathways is beneficial.

The development of new pharmaceuticals relies heavily on understanding how molecular structures influence biological activity. N-{Dimethylamino}phenyl)-tetrahydroisoquinolin-y-ethylethylenesulfonyldiamide exemplifies how intricate molecular design can yield compounds with significant therapeutic potential. As research continues to uncover more about its properties and mechanisms of action, this molecule may pave the way for new treatments that address unmet medical needs.

In conclusion, N-{N-{}-{}-{}{}{}{}{}{}
N-{(N,N-Dimethylaniline)-C(=O)-N-[bis(1-hydroxyethyl)-N-(tetrahydropyrrolo[1', 5':4', 8':0]quinoline)]}-sulfanilic acid^{[CAS No.946288- 54- 6]}}, CAS No. 946288- 54- 6, represents a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including N- {()}, (N,N-Dimethylaniline), C(=O)-N-, [bis(1-hydroxyethyl)-N-(tetrahydropyrrolo[1', 5':4', 8':0]quinoline)]}, and sulfanilic acid, suggests a wide range of biological activities. Further research will be essential to fully understand its therapeutic potential and explore possible applications in medicine. The continued development of such compounds underscores the importance of innovation in synthetic chemistry and medicinal biology, offering hope for novel treatments that address complex diseases.